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Personal protective equipment for handling ALT-
007
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Compound of Interest

Compound Name: ALT-007

Cat. No.: B15576814

Essential Safety and Handling Guide for ALT-007

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of ALT-007, a potent, orally active serine palmitoyltransferase (SPT) inhibitor. Given that ALT-
007 is a research compound with an incompletely characterized toxicological profile, it is
imperative to handle it with the utmost care, assuming it to be hazardous. The following
procedures are based on best practices for handling novel chemical entities in a laboratory
setting.

Chemical and Physical Properties

A summary of the known quantitative data for ALT-007 is presented below. This information is
critical for safe handling, storage, and experimental planning.
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Property Value Source
Chemical Formula C25H26F3N50s5 [1112]
Molecular Weight 533.51 g/mol [1][2]
CAS Number 2035010-37-6 [1][2]
Appearance Solid [1]
. Soluble in DMSO (= 100
Solubility [2]
mg/mL)

Storage and Stability

Proper storage is essential to maintain the integrity of ALT-007 and to ensure laboratory safety.

Condition Storage Duration
Solid Powder (-20°C) 12 Months

Solid Powder (4°C) 6 Months

In Solvent (-80°C) 6 Months

In Solvent (-20°C) 1 Month

Data sourced from multiple chemical suppliers.

Personal Protective Equipment (PPE)

Due to the unknown long-term health effects of ALT-007, a comprehensive approach to
personal protection is mandatory. The following PPE should be worn at all times when handling
the compound, both in solid and solution form.
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PPE Category Item Specification

Nitrile or neoprene gloves are

recommended. Always use two
Hand Protection Chemical-resistant gloves pairs when handling the neat

compound or concentrated

solutions.

o Must be worn to protect
) Safety glasses with side ) )
Eye Protection ) against splashes or airborne
shields or goggles )
particles.

A buttoned, full-length lab coat

Body Protection Laboratory coat ) )
is required.
All handling of solid ALT-007
and preparation of solutions
Respiratory Protection Fume hood must be conducted in a

certified chemical fume hood to

prevent inhalation.

Experimental Protocols: Safe Handling and Disposal
Workflow

Adherence to a strict, procedural workflow is the most effective way to minimize exposure and
prevent contamination. The following step-by-step guidance outlines the safe handling of ALT-
007 from receipt to disposal.

Preparation and Weighing

o Work Area: All manipulations of solid ALT-007 must be performed within a certified chemical
fume hood.

» Weighing: Use a disposable weigh boat. After weighing, carefully transfer the compound to
the desired vessel.

o Decontamination: Wipe down the balance and surrounding surfaces with a suitable solvent
(e.g., 70% ethanol) to remove any residual particles.
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Solubilization

e Solvent: ALT-007 is soluble in DMSO.[2]

e Procedure: Add the desired volume of DMSO to the vessel containing the weighed ALT-007.
Cap the vessel and vortex or sonicate until the solid is completely dissolved.

Use in Experiments

» Labeling: All containers with ALT-007, whether in solid or solution form, must be clearly
labeled with the compound name, concentration, solvent, and date of preparation.

e Transport: When moving solutions of ALT-007, use secondary containment to prevent spills.

Disposal Plan

» Solid Waste: All disposable materials that have come into contact with ALT-007 (e.g., weigh
boats, pipette tips, gloves) should be considered chemical waste.

o Collect these materials in a dedicated, clearly labeled, and sealed waste bag or container
within the fume hood.

e Liquid Waste:

o Unused or waste solutions of ALT-007 in DMSO should be collected in a designated,
labeled hazardous waste container.

o Do not dispose of ALT-007 solutions down the drain.

o Final Disposal: All waste must be disposed of through your institution's hazardous waste
management program. Follow all local, state, and federal regulations for chemical waste
disposal.

Logical Workflow for Handling ALT-007
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Caption: Workflow for the safe handling and disposal of ALT-007.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15576814?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This guide is intended for informational purposes for trained research professionals.
Always consult your institution's specific safety protocols and chemical hygiene plan before
working with any new compound. In the absence of a formal Safety Data Sheet (SDS), it is
prudent to treat ALT-007 with the highest degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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